Cas no 102-17-0 (Benzeneacetic acid,(4-methoxyphenyl)methyl ester)

• Product Name: Benzeneacetic acid,(4-methoxyphenyl)methyl ester
• CAS No: 102-17-0
• MF: C₁₆H₁₆O₃
• MW: 256.296444892883
• MDL: MFCD00053679
• CID: 161929
• PubChem ID: 24870387
• Update Time: 2025-06-17

Benzeneacetic acid,(4-methoxyphenyl)methyl ester Chemical and Physical Properties

Names and Identifiers

• Benzeneacetic acid,(4-methoxyphenyl)methyl ester
• (4-methoxyphenyl)methyl 2-phenylacetate
• ANISYL PHENYLACETATE
• P-METHOXYBENZYL PHENYLACETATE
• 4-Methoxybenzyl phenylacetate
• ACETIC ACID,PHENYL-,p-METHOXYBENZYL ESTER
• EINECS 203-010-5
• FEMA No. 3740
• Phenylacetic acid,p-methoxybenzyl ester
• phenyl-acetic aci p-methoxybenzyl ester
• 4-methoxybenzyl
• FEMA 3740
• p-Anisyl phenylacetate
• PARA ANISYL PHENYL ACETATE
• 4-Methoxybenzylphenylacetat
• phenylacetic acid, p-methoxybenzyl ester
• 4-methoxybenzylphenylacetate
• ANISYL PHENYLACETATE 97+%
• p-methoxybenzylphenylacetate

• MDL： MFCD00053679
• Inchi： 1S/C16H16O3/c1-18-15-9-7-14(8-10-15)12-19-16(17)11-13-5-3-2-4-6-13/h2-10H,11-12H2,1H3
• InChI Key： VCYWCSZLXMMLLE-UHFFFAOYSA-N
• SMILES： COC1C=CC(COC(CC2C=CC=CC=2)=O)=CC=1

Computed Properties

• Exact Mass: 256.11000
• Monoisotopic Mass: 256.11
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 263
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: 3
• Topological Polar Surface Area: 35.5

Experimental Properties

• Color/Form: Not determined
• Density: 1.128 g/mL at 25 °C(lit.)
• Boiling Point: 370 °C(lit.)
• Flash Point: Degrees Fahrenheit:>235.4°F
  Degrees Celsius:>113°C
  
• Refractive Index: n20/D 1.559(lit.)
• Solubility: organic solvents: soluble(lit.)
• PSA: 35.53000
• LogP: 2.98110
• FEMA: 3740 | ANISYL PHENYLACETATE
• Solubility: Not determined

Benzeneacetic acid,(4-methoxyphenyl)methyl ester Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： 26-36
• RTECS：AJ3000000
• Hazardous Material Identification：
• Safety Term：ESTERS. When heated to decomposition it emits acrid smoke and irritating fumes."> Low toxicity by ingestion and skin contact. A skin irritant. See also ESTERS. When heated to decomposition it emits acrid smoke and irritating fumes.
• Risk Phrases：R36/37/38
• Storage Condition：Warehouse ventilation and low temperature drying

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyloxycarbonyls